



Application Notes and Protocols: Nazartinib Stock Solution Preparation and Storage

Author: BenchChem Technical Support Team. Date: December 2025



Introduction

Nazartinib, also known as EGF816, is a third-generation epidermal growth factor receptor (EGFR) tyrosine kinase inhibitor (TKI).[1][2] It is a covalent, irreversible, and mutant-selective inhibitor potent against activating EGFR mutations (L858R, ex19del) and the T790M resistance mutation, while largely sparing wild-type EGFR.[3][4] Accurate preparation and proper storage of **Nazartinib** stock solutions are critical for ensuring its stability and obtaining reliable and reproducible results in preclinical and clinical research. These application notes provide detailed protocols for the preparation and storage of **Nazartinib** stock solutions for laboratory use.

Data Presentation

Quantitative data regarding the solubility, storage, and stability of **Nazartinib** are summarized in the tables below for easy reference and comparison.

Table 1: Solubility of Nazartinib



Solvent	Solubility (mg/mL)	Molar Solubility (mM)	Notes
DMSO	99[3][4][5]	199.99[3][4][5]	Use fresh, anhydrous DMSO as moisture can reduce solubility. [4]
Ethanol	99[3][4]	199.99[3][4]	-

| Water | Insoluble[3][4] | Insoluble[3][4] | - |

Note: The molecular weight of **Nazartinib** is 495.02 g/mol .[3][5]

Table 2: Storage and Stability of Nazartinib

Form	Storage Temperature	Stability Period
Solid Powder	-20°C	3 years[3][4][6]
	4°C	2 years[6]
In Solvent	-80°C	1-2 years[3][4][6][7]

| | -20°C | 1 month[4][8] |

Experimental Protocols

Protocol 1: Preparation of a 10 mM Nazartinib Stock Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution of **Nazartinib** using Dimethyl Sulfoxide (DMSO) as the solvent.

Materials:

- Nazartinib powder (MW: 495.02 g/mol)
- Anhydrous, sterile-filtered DMSO



- Sterile microcentrifuge tubes or vials
- Calibrated analytical balance
- Vortex mixer
- Pipettes and sterile tips
- Personal Protective Equipment (PPE): Safety goggles, gloves, lab coat

Safety Precautions:

- Handle Nazartinib powder in a well-ventilated area or a chemical fume hood.[7]
- Avoid inhalation of the powder and direct contact with skin and eyes.
- Wear appropriate PPE, including safety goggles, gloves, and a lab coat, throughout the procedure.

Procedure:


- Calculation: To prepare a 10 mM stock solution, calculate the required mass of **Nazartinib**.
 - Mass (mg) = Molarity (mol/L) x Volume (L) x Molecular Weight (g/mol) x 1000 (mg/g)
 - For 1 mL (0.001 L) of a 10 mM (0.010 mol/L) solution:
 - Mass (mg) = 0.010 mol/L x 0.001 L x 495.02 g/mol x 1000 mg/g = 4.95 mg
- Weighing: Carefully weigh out 4.95 mg of Nazartinib powder using an analytical balance and transfer it to a sterile vial.
- Dissolution:
 - Add 1 mL of anhydrous DMSO to the vial containing the Nazartinib powder.
 - Cap the vial securely and vortex thoroughly until the powder is completely dissolved.



- Gentle warming of the solution to 37°C or brief sonication can be used to aid dissolution if necessary.[8]
- Storage:
 - Aliquot the stock solution into smaller, single-use volumes in sterile microcentrifuge tubes.
 This is crucial to avoid repeated freeze-thaw cycles which can degrade the compound.[4]
 [8]
 - Label each aliquot clearly with the compound name, concentration, solvent, and date of preparation.
 - Store the aliquots at -80°C for long-term storage (up to 1-2 years) or at -20°C for short-term storage (up to 1 month).[3][4][6][7][8]

Visualizations

Diagram 1: Nazartinib Stock Solution Workflow



Click to download full resolution via product page

Caption: Workflow for Nazartinib stock solution preparation and storage.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.



References

- 1. Safety and efficacy of nazartinib (EGF816) in adults with EGFR-mutant non-small-cell lung carcinoma: a multicentre, open-label, phase 1 study PubMed [pubmed.ncbi.nlm.nih.gov]
- 2. Nazartinib for treatment-naive EGFR-mutant non-small cell lung cancer: Results of a phase 2, single-arm, open-label study - PubMed [pubmed.ncbi.nlm.nih.gov]
- 3. selleck.co.jp [selleck.co.jp]
- 4. selleckchem.com [selleckchem.com]
- 5. selleckchem.com [selleckchem.com]
- 6. medchemexpress.com [medchemexpress.com]
- 7. Nazartinib(EGF816)|1508250-71-2|MSDS [dcchemicals.com]
- 8. glpbio.com [glpbio.com]
- To cite this document: BenchChem. [Application Notes and Protocols: Nazartinib Stock Solution Preparation and Storage]. BenchChem, [2025]. [Online PDF]. Available at: [https://www.benchchem.com/product/b611988#nazartinib-stock-solution-preparation-and-storage]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote





BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry. Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com